2-(3-chlorophenyl)-9-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 2-(3-chlorophenyl)-9-(2-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C20H16ClN5O3/c1-2-29-14-9-4-3-8-13(14)26-19-16(24-20(26)28)15(17(22)27)23-18(25-19)11-6-5-7-12(21)10-11/h3-10H,2H2,1H3,(H2,22,27)(H,24,28)
• InChI Key: IYWJGZOMYUDONQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC(=CC=C4)Cl
• Molecular Formula: C20H16ClN5O3
• Molecular Weight: 409.8 g/mol

Description

2-(3-chlorophenyl)-9-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a chemical compound that belongs to the class of purine derivatives. It has been studied extensively for its potential applications in the field of medicine and pharmaceuticals.

Scientific Research Applications

Synthesis and Structural Analysis

Research on similar purine derivatives focuses on synthesizing and analyzing their structures for potential applications. For instance, studies on purine N-oxides and their synthesis provide insights into modifying purine structures for various applications, including biological activities (Kawashima & Kumashiro, 1969). Another study examined hydrogen bonding in anticonvulsant enaminones, indicating the significance of structural analysis in understanding the chemical behavior of purine analogs (Kubicki, Bassyouni, & Codding, 2000).

Antimicrobial and Antipathogenic Properties

Compounds with structures similar to 2-(3-chlorophenyl)-9-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide have been studied for their antimicrobial properties. For example, a series of compounds exhibited in vitro antibacterial and antifungal activities, highlighting the potential of purine derivatives in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011). Another study synthesized acylthioureas showing significant anti-pathogenic activity, especially against biofilm-forming bacterial strains (Limban, Marutescu, & Chifiriuc, 2011).

Catalysis and Chemical Reactions

Purine derivatives have also been explored for their role in catalysis and chemical reactions. An iron/zinc-co-catalyzed process for the arylation and alkenylation of C(sp^3)–H bonds with organoborates demonstrates the utility of purine analogs in facilitating complex chemical reactions (Ilies, Itabashi, Shang, & Nakamura, 2017).

Plant Growth Regulation

Exploring the potential of purine derivatives as plant growth regulators, a study synthesized and tested N-(2-benzoyl-4-chlorophenyl)benzamides for their cytokinin activity. Some compounds showed higher plant growth promoting activity than the standard, indicating their potential as novel plant growth regulators (Hatim & Joshi, 2004).

Enzyme Inhibition

Research into the enzyme inhibitory properties of purine derivatives has led to the synthesis of compounds that inhibit adenosine deaminase, providing a basis for the development of therapeutic agents (Shah, Schaeffer, & Murray, 1965).